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Cat. No.: B15178931 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Einecs 255-399-6 is the European Inventory of Existing Commercial Chemical Substances

number for the compound Sodium Lauroyl Aspartate. This anionic surfactant is synthesized

from lauric acid, a fatty acid, and aspartic acid, an amino acid.[1] Due to its amphiphilic nature,

possessing both a hydrophobic tail (lauroyl group) and a hydrophilic head (aspartate group), it

exhibits excellent surface-active properties.[1] This technical guide provides a comprehensive

overview of the discovery, synthesis, physicochemical properties, mechanism of action, and

applications of Sodium Lauroyl Aspartate.

Discovery and History
While the precise date and discoverer of Sodium Lauroyl Aspartate are not extensively

documented in readily available literature, its development is rooted in the broader research

into amino acid-based surfactants. These surfactants emerged as milder alternatives to

traditional sulfate-based surfactants. The synthesis of amides from amines and acyl chlorides

was first described in 1883 by German chemists Carl Schotten and Eugen Baumann,

establishing the chemical foundation for producing such compounds.[2] The commercial use of

Sodium Lauroyl Aspartate is primarily in the cosmetics and personal care industry, where it is

valued for its gentle cleansing and conditioning properties.[1][3]
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Synthesis
The primary method for synthesizing Sodium Lauroyl Aspartate is the Schotten-Baumann

reaction, which involves the acylation of an amine with an acid chloride.[2] In this case, the

amine is aspartic acid, and the acid chloride is lauroyl chloride.

Experimental Protocol: Schotten-Baumann Reaction for
Sodium Lauroyl Aspartate
This protocol is a generalized representation based on the principles of the Schotten-Baumann

reaction for N-acyl amino acid surfactants.

Materials:

Aspartic Acid

Lauroyl Chloride

Sodium Hydroxide (NaOH)

Dichloromethane (or other suitable organic solvent)

Water

Hydrochloric Acid (for pH adjustment)

Procedure:

Preparation of the Aqueous Phase: Dissolve aspartic acid in an aqueous solution of sodium

hydroxide. The stoichiometry should be calculated to neutralize the carboxylic acid groups of

the aspartic acid and the hydrochloric acid that will be generated during the reaction.

Preparation of the Organic Phase: Dissolve lauroyl chloride in an organic solvent such as

dichloromethane.

Reaction: The aqueous solution of the sodium salt of aspartic acid is cooled in an ice bath.

The solution of lauroyl chloride is then added dropwise with vigorous stirring. The reaction is

typically carried out at a low temperature to control the exothermic reaction. The pH of the
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aqueous phase is maintained in the alkaline range (typically pH 9-11) by the addition of

sodium hydroxide solution to neutralize the liberated hydrochloric acid.

Separation: After the reaction is complete, the organic and aqueous layers are separated.

The aqueous layer contains the sodium lauroyl aspartate.

Purification: The aqueous solution is washed with an organic solvent to remove any

unreacted lauroyl chloride or lauric acid. The pH of the aqueous solution can then be

adjusted as needed. The final product is typically an aqueous solution of Sodium Lauroyl

Aspartate.

Physicochemical Properties
Sodium Lauroyl Aspartate is characterized by the following physicochemical properties:

Property Value Reference

EINECS Number 255-399-6 -

CAS Number 41489-18-3 [4]

Molecular Formula C16H28NNaO5 [5]

Molecular Weight 339.39 g/mol [5]

IUPAC Name
Sodium (2S)-2-

(dodecanoylamino)succinate
[5]

Appearance
Typically a white to off-white

powder or aqueous solution
[1]

Critical Micelle Concentration

(CMC) of Disodium N-lauroyl

aspartate

73 mmol/L [6]

Mechanism of Action
As a surfactant, the primary mechanism of action of Sodium Lauroyl Aspartate is the reduction

of surface tension at the interface between different phases, such as oil and water or air and

water.[1] Its amphiphilic structure is key to this function. The hydrophobic lauroyl tail orients
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itself away from water and towards oily substances, while the hydrophilic aspartate head

remains in the aqueous phase.

This behavior leads to the formation of micelles in aqueous solutions above a certain

concentration, known as the critical micelle concentration (CMC). Micelles are spherical

aggregates where the hydrophobic tails are sequestered in the interior, and the hydrophilic

heads form the outer surface, interacting with water. This structure allows for the emulsification

of oils and the lifting of dirt and grime from surfaces, which is the basis of its cleansing action in

personal care products.[1]

Applications
The primary application of Sodium Lauroyl Aspartate is in the cosmetics and personal care

industry.[1][3] Its mildness makes it a suitable ingredient in a variety of products, including:

Cleansing Agents: Used in facial cleansers, body washes, and shampoos for its ability to

gently remove dirt and oils without stripping the skin's natural moisture.[1]

Hair Conditioning Agents: It helps to leave hair easy to comb, soft, and shiny.[1]

Foaming Agents: It contributes to the lathering properties of cleansing products.[1]

While its predominant use is in cosmetics, the properties of amino acid-based surfactants are

being explored for other potential applications, such as in drug delivery systems and other

industrial formulations requiring mild and biodegradable surfactants.

Visualizations
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Caption: Synthesis of Sodium Lauroyl Aspartate via the Schotten-Baumann reaction.

Mechanism of Action: Micelle Formation
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Caption: Surfactant mechanism showing micelle formation around an oil droplet.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sodium Lauroyl Aspartate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15178931#discovery-and-history-of-einecs-255-399-
6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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